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Cat. No.: B15624180

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7(R)-Hydroxyhexadecanoic acid methyl ester is a chiral fatty acid methyl ester that belongs to

the class of hydroxy fatty acids. While extensive research exists for more common fatty acids

and their derivatives, specific data on the 7(R) isomer of hydroxyhexadecanoic acid methyl

ester is limited in publicly available literature. This technical guide consolidates the known and

predicted properties of this compound, alongside established experimental protocols for its

synthesis, purification, and analysis. The information presented herein is intended to serve as a

valuable resource for researchers and professionals in the fields of lipid chemistry, drug

development, and a variety of biological sciences.

Physicochemical Properties
Precise experimental data for 7(R)-Hydroxyhexadecanoic acid methyl ester is not widely

available. The following tables provide a summary of its basic identifiers and predicted

physicochemical properties. For comparative purposes, experimental data for the related

compound, 16-Hydroxyhexadecanoic acid, is also included.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15624180#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Compound Identification

Identifier Value

Chemical Name Methyl 7(R)-hydroxyhexadecanoate

Synonyms 7(R)-Hydroxyhexadecanoic acid methyl ester

CAS Number 1212082-49-9[1]

Molecular Formula C17H34O3

Molecular Weight 286.45 g/mol

Canonical SMILES CCCCCCCC--INVALID-LINK--CCCCCC(=O)OC

Table 2: Predicted and Comparative Physicochemical Properties

Property
7(R)-Hydroxyhexadecanoic
Acid Methyl Ester
(Predicted)

16-Hydroxyhexadecanoic
Acid (Experimental)

Melting Point Not Available 94.0 - 98.0 °C[2]

Boiling Point 370.0 ± 25.0 °C Not Available

Density 0.922 ± 0.06 g/cm³ Not Available

pKa 15.20 ± 0.20 Not Available

Optical Rotation Not Available Not Applicable

Spectroscopic Data (Expected Characteristics)
Specific experimental spectra for 7(R)-Hydroxyhexadecanoic acid methyl ester are not readily

found. However, based on the known spectral characteristics of fatty acid methyl esters and

hydroxy fatty acids, the following features can be anticipated.

Table 3: Expected Spectroscopic Features
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Technique Expected Features

¹H NMR

- ~3.67 ppm (s, 3H): Methyl ester (-OCH₃)

protons. - ~3.60 ppm (m, 1H): Proton on the

carbon bearing the hydroxyl group (-CH(OH)-). -

~2.30 ppm (t, 2H): Methylene protons alpha to

the ester carbonyl (-CH₂-COOCH₃). - ~1.2-1.6

ppm (m): Methylene protons of the long alkyl

chain. - ~0.88 ppm (t, 3H): Terminal methyl

group protons.

¹³C NMR

- ~174 ppm: Carbonyl carbon of the ester. - ~72

ppm: Carbon bearing the hydroxyl group. - ~51

ppm: Methyl carbon of the ester. - ~22-34 ppm:

Methylene carbons of the alkyl chain. - ~14

ppm: Terminal methyl carbon.

Mass Spec (EI)

- Molecular Ion (M⁺): m/z 286 (may be weak or

absent). - Key Fragments: Loss of water (M-18),

loss of methoxy group (M-31), McLafferty

rearrangement ion (m/z 74), and fragments

resulting from cleavage at the hydroxyl group.

Infrared (IR)

- ~3400 cm⁻¹ (broad): O-H stretch from the

hydroxyl group. - ~2850-2960 cm⁻¹: C-H

stretching of the alkyl chain. - ~1740 cm⁻¹: C=O

stretch of the ester. - ~1170 cm⁻¹: C-O stretch of

the ester.

Biological Activity and Potential Signaling Pathways
While no specific biological activities or signaling pathways have been definitively elucidated for

7(R)-Hydroxyhexadecanoic acid methyl ester, research on related hydroxy fatty acids provides

some insights into its potential roles.

Saturated hydroxy fatty acids, including 7- and 9-hydroxystearic acids, have been shown to

exhibit cell growth inhibitory activities against various human cancer cell lines.[3] Furthermore,

these compounds were found to suppress β-cell apoptosis induced by proinflammatory
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cytokines, suggesting a potential role in mitigating autoimmune diseases like type 1 diabetes.

[3] The (R)-enantiomer of 7-hydroxystearic acid displayed the highest potency in these

activities.[3]

Although this research was conducted on the free fatty acid, it is plausible that the methyl ester

could serve as a prodrug or exhibit similar bioactivities after in vivo hydrolysis.

Additionally, 3-hydroxypalmitic acid methyl ester has been identified as a novel autoregulator

controlling virulence in the phytopathogenic bacterium Ralstonia solanacearum.[4] This finding

suggests that hydroxy fatty acid methyl esters can act as signaling molecules in intercellular

communication, at least in some biological systems.

Further research is required to determine the specific biological functions and signaling

pathways associated with 7(R)-Hydroxyhexadecanoic acid methyl ester.
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Potential prodrug activation and biological effects.

Experimental Protocols
Enantioselective Synthesis
The enantioselective synthesis of 7(R)-Hydroxyhexadecanoic acid methyl ester can be

achieved through various established methods in organic chemistry. One plausible approach

involves the use of a chiral auxiliary or an asymmetric catalytic reaction. Below is a generalized

workflow.
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Generalized synthesis workflow.

Methodology:

Asymmetric Reduction: A suitable keto ester precursor, such as methyl 7-oxohexadecanoate,

is subjected to asymmetric reduction. This can be accomplished using a chiral reducing

agent or, more commonly, catalytic hydrogenation with a chiral catalyst (e.g., a Ruthenium-

BINAP complex). The choice of catalyst and reaction conditions (temperature, pressure,

solvent) is crucial for achieving high enantioselectivity.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC) or gas chromatography (GC) to determine the consumption of the starting material.

Work-up: Upon completion, the reaction mixture is worked up by filtering off the catalyst and

removing the solvent under reduced pressure. The crude product is then typically dissolved
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in an organic solvent and washed with aqueous solutions to remove any water-soluble

impurities.

Purification: The crude product is purified by column chromatography on silica gel. A gradient

of solvents, such as hexane and ethyl acetate, is used to elute the desired 7(R)-

Hydroxyhexadecanoic acid methyl ester.

Characterization: The purified product is characterized by spectroscopic methods (NMR, MS,

IR) and its optical purity is determined by chiral HPLC.

Purification and Analysis
5.2.1. Purification by High-Performance Liquid Chromatography (HPLC)

For high-purity samples, particularly for biological assays, purification by HPLC is

recommended.

Methodology:

Column: A C18 reversed-phase column is suitable for the separation of fatty acid methyl

esters.

Mobile Phase: A gradient of acetonitrile and water is typically used.

Detection: As the compound lacks a strong chromophore, a universal detector such as an

evaporative light scattering detector (ELSD) or a mass spectrometer (MS) is required.

Fraction Collection: Fractions corresponding to the peak of interest are collected, and the

solvent is removed to yield the purified compound.

5.2.2. Chiral Separation and Analysis

To confirm the enantiomeric purity of the synthesized 7(R)-Hydroxyhexadecanoic acid methyl

ester, chiral chromatography is essential.

Methodology:
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Chiral Stationary Phase: A chiral column, such as one based on derivatized cellulose or

amylose, is used.

Mobile Phase: A non-polar mobile phase, typically a mixture of hexane and isopropanol, is

employed.

Detection: UV detection can be used if the molecule is derivatized with a UV-active tag, or a

mass spectrometer can be used for direct detection.

Analysis: The retention times of the (R) and (S) enantiomers are compared to determine the

enantiomeric excess (ee) of the sample.

5.2.3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a standard technique for the analysis of fatty acid methyl esters.
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GC-MS analysis workflow.

Methodology:

Sample Preparation: The sample is dissolved in a suitable volatile solvent, such as hexane

or dichloromethane. For hydroxy fatty acid methyl esters, derivatization of the hydroxyl group

(e.g., by silylation with BSTFA) may be necessary to improve volatility and peak shape.

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).
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Carrier Gas: Helium at a constant flow rate.

Temperature Program: A temperature gradient is used to elute the compounds, starting at

a lower temperature and ramping up to a higher temperature.

MS Conditions:

Ionization: Electron Impact (EI) at 70 eV.

Mass Range: A suitable mass range is scanned (e.g., m/z 50-500).

Data Analysis: The retention time and the mass spectrum of the analyte are compared with

those of a reference standard or with library data for identification.

Conclusion
7(R)-Hydroxyhexadecanoic acid methyl ester is a chiral molecule with potential for interesting

biological activities, drawing from the known properties of related hydroxy fatty acids. While

specific experimental data for this compound remains scarce, this guide provides a

comprehensive overview of its predicted properties and detailed methodologies for its

synthesis, purification, and analysis. It is our hope that this document will serve as a

foundational resource for researchers, stimulating further investigation into the properties and

potential applications of this and other chiral hydroxy fatty acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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